Cas no 14400-73-8 (3,5-Octadiyne-2,7-diol)

• Product Name: 3,5-Octadiyne-2,7-diol
• CAS No: 14400-73-8
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 184759
• PubChem ID: 299571
• Update Time: 2025-04-19

3,5-Octadiyne-2,7-diol Chemical and Physical Properties

Names and Identifiers

• 3,5-Octadiyne-2,7-diol
• octa-3,5-diyne-2,7-diol
• AC1L6UTW
• CTK0H9420
• NSC172807
• Octa-3,5-diin-2,7-diol
• Octadiin-(3,5)-diol-(2,7)
• NSC-172807
• SCHEMBL11823906
• 14400-73-8
• DTXSID30305939

• Inchi： 1S/C8H10O2/c1-7(9)5-3-4-6-8(2)10/h7-10H,1-2H3
• InChI Key： SGGKZYNWSYKYTM-UHFFFAOYSA-N
• SMILES： OC(C#CC#CC(C)O)C

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 271.7°C at 760 mmHg
• Flash Point: 131.6°C
• Refractive Index: 1.532
• PSA: 40.46
• LogP: -0.24520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols